Cas no 1531-80-2 (2-(benzylsulfanyl)benzoic acid)

2-(benzylsulfanyl)benzoic acid structure
1531-80-2 structure
Product Name:2-(benzylsulfanyl)benzoic acid
CAS No:1531-80-2
MF:C14H12O2S
MW:244.308882713318
CID:182802
PubChem ID:264182
Update Time:2025-04-19

2-(benzylsulfanyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-[(phenylmethyl)thio]-
    • 2-(BENZYLSULFANYL)BENZENECARBOXYLIC ACID
    • 2-benzylsulfanylbenzoic acid
    • 2-(3-CHLOROPHENYL)PROPIONIC ACID METHYL ESTER
    • 2-(Benzylthio)benzoesaeure
    • 2-(benzylthio)benzoic acid
    • 2-(phenylmethylthio)benzoic acid
    • 2-benzylsulfanyl-benzoic acid
    • benzoic acid,2-[(phenylmethyl)thio]
    • F0365-0008
    • o-(benzylthio)benzoic acid
    • S-benzylthiosalicylic acid
    • TIMTEC-BB SBB000842
    • 2-(phenylmethylsulfanyl)benzoic acid
    • 2-(benzylsulfanyl)benzoic acid
    • 7K-659S
    • 2-(benzylthio)benzoicacid
    • 2-Benzylsulfanyl Benzoic Acid
    • CDS1_004541
    • Cambridge id 5855860
    • J-506253
    • DIETHYL5-OXOCYCLOOCTANE-1,1-DICARBOXYLATE
    • SCHEMBL1901284
    • IQMZULGMADGDLC-UHFFFAOYSA-N
    • HMS1787H20
    • NSC99111
    • AT22896
    • MFCD00995231
    • BIM-0030094.P001
    • Z55950607
    • CBMicro_030205
    • S-benzyl thiosalicylic acid
    • CCG-50984
    • SR-01000640316-1
    • 1531-80-2
    • NS00097993
    • FT-0680564
    • EN300-1700792
    • CHEMBL4442818
    • DivK1c_005581
    • AKOS000141963
    • DTXSID20294984
    • 2-[(phenylmethyl)thio]benzoic acid
    • CS-0309224
    • NSC-99111
    • STK330614
    • ALBB-024830
    • benzoic acid, 2-[(phenylmethyl)thio]-
    • MDL: MFCD00995231
    • Inchi: 1S/C14H12O2S/c15-14(16)12-8-4-5-9-13(12)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,15,16)
    • InChI Key: IQMZULGMADGDLC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 244.05600
  • Monoisotopic Mass: 244.0558
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.27
  • Melting Point: 180-182°C
  • Boiling Point: 406.5°Cat760mmHg
  • Flash Point: 199.6°C
  • PSA: 62.60000
  • LogP: 3.67710

2-(benzylsulfanyl)benzoic acid Security Information

  • HazardClass:IRRITANT

2-(benzylsulfanyl)benzoic acid Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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2-(benzylsulfanyl)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1531-80-2)2-(benzylsulfanyl)benzoic acid
Order Number:A1246715
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:03
Price ($):197/689
Email:sales@amadischem.com

2-(benzylsulfanyl)benzoic acid Related Literature

  • 1. 799. Mechanism of elimination reactions. Part XX. The inessentiality of steric strain in bimolecular olefin elimination
    D. V. Banthorpe,E. D. Hughes,Christopher Ingold J. Chem. Soc. 1960 4054
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1531-80-2)2-(benzylsulfanyl)benzoic acid
A1246715
Purity:99%/99%
Quantity:1g/5g
Price ($):197/689
Email